Cas no 5780-41-6 (Butanal, oxime, (Z)-)

Butanal, oxime, (Z)- structure
Butanal, oxime, (Z)- structure
Product Name:Butanal, oxime, (Z)-
CAS No:5780-41-6
MF:C4H9NO
MW:87.1203610897064
CID:344099
PubChem ID:5324277
Update Time:2025-04-19

Butanal, oxime, (Z)- Chemical and Physical Properties

Names and Identifiers

    • Butanal, oxime, (Z)-
    • (1Z)-butanal oxime
    • Butyraldehyde, oxime, (Z)-
    • WLN: QNU4
    • butanal, oxime, (1Z)-
    • 110-69-0
    • (NZ)-N-butylidenehydroxylamine
    • z-n-butyraldoxime
    • Q27270794
    • Butylaldoxime
    • S80Y8WX6RW
    • UNII-S80Y8WX6RW
    • (E)-butyraldehyde oxime
    • syn-Butanal oxime
    • Butanal oxime
    • USAF AM-6
    • cis-Butanal oxime
    • 5780-41-6
    • n-Butyraldehyde, oxime
    • Butyraldehyde oxime
    • Butanal, oxime
    • (Z)-Butyraldoxime
    • n-Butyraldoxime
    • Butyraldehyde, oxime
    • (Z)-Butanal oxime
    • Butyraldoxime, (Z)-
    • NSC-1487
    • NSC1487
    • Inchi: 1S/C4H9NO/c1-2-3-4-5-6/h4,6H,2-3H2,1H3/b5-4-
    • InChI Key: KGGVGTQEGGOZRN-PLNGDYQASA-N
    • SMILES: O/N=C\CCC

Computed Properties

  • Exact Mass: 87.06847
  • Monoisotopic Mass: 87.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 42.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 32.6Ų

Experimental Properties

  • PSA: 32.59
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